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Compound of Interest

Compound Name: 5-Bromoisoquinoline

Cat. No.: B027571

An In-depth Technical Guide to the Physical and Chemical Properties of 5-Bromoisoquinoline

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 5-Bromoisoquinoline, a vital synthetic intermediate in pharmaceutical
development and organic synthesis.[1][2][3] The information is curated for researchers,
scientists, and professionals in drug development, with a focus on presenting clear, quantitative
data and detailed experimental methodologies.

General and Chemical Properties

5-Bromoisoquinoline is a substituted heterocyclic aromatic compound.[3] It serves as a key
starting material and building block in the synthesis of a variety of more complex molecules,
particularly in the development of pharmaceutical agents and advanced materials.[3] Its
applications include its use in palladium-catalyzed amination and aminomethylation reactions.

[1](21[4]

Table 1: General and Chemical Identification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b027571?utm_src=pdf-interest
https://www.benchchem.com/product/b027571?utm_src=pdf-body
https://www.benchchem.com/product/b027571?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.chemimpex.com/products/28531
https://www.benchchem.com/product/b027571?utm_src=pdf-body
https://www.chemimpex.com/products/28531
https://www.chemimpex.com/products/28531
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/594261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Formula CoHeBrN [11[2][3][5]
Molecular Weight 208.05 g/mol [1][5][6]
CAS Number 34784-04-8 [1]121131[5]

White to yellow-brown
Appearance , _ [1][2](3]
crystalline powder/solid.

pKa (Predicted) 4.39+0.13 [1][2]
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| Canonical SMILES | C1=CC2=C(C=CN=C2)C(=C1)Br |[2][6] |

Physical Property Data

The physical properties of a compound are crucial for its handling, purification, and use in
synthetic procedures. The data for 5-Bromoisoquinoline are summarized below.

Table 2: Key Physical Properties
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Property Value Reference
Melting Point 83-87 °C (lit.) [1][2]1[4][7]
79-90 °C [3]
82 °C [8]
Boiling Point 95-97 °C at 0.1 mmHg [1]
312.3 °C at 760 mmHg [2]
145-149 °C at 14 mmHg 9]
Density (Predicted) 1.564 + 0.06 g/cm?3 [1112]
Flash Point 142.7 °C [2]
Refractive Index (Predicted) 1.673 [2]
| Vapor Pressure | 0.000977 mmHg at 25 °C |[2] |
Table 3: Solubility Profile
Solvent Solubility Reference
Chloroform Soluble [11[2]
Dichloromethane Soluble [1][2]
Ethyl Acetate Soluble [1112]

| Methanol | Soluble |[1][2] |

Spectroscopic Data

Spectroscopic analysis is fundamental for confirming the structure and purity of organic

compounds.

Table 4: Spectroscopic Data for 5-Bromoisoquinoline

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/594261
https://www.chemsrc.com/en/cas/34784-04-8_1193896.html
https://www.chemimpex.com/products/28531
https://stenutz.eu/chem/solv6%20(2).php?name=5-bromoisoquinoline
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
http://orgsyn.org/demo.aspx?prep=v81p0098
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3135741_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL15872.htm
https://www.benchchem.com/product/b027571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Data Reference

o (ppm): 9.37 (s, 1H), 8.66
(d, 1H, J=5.9 Hz), 8.19 (d,
H NMR (500 MHz, DMSO- 1H, J=8.2 Hz), 8.15 (d, 1H,

de) J=7.5 Hz), 7.91 (d, 1H, 1
J=6.0 Hz), 7.62 (t, 1H, J=7.8
Hz)
3 (ppm): 152.9, 144.6, 134.3,

13C NMR (DMSO-de) 133.9, 129.3, 128.4, 127.9, [9]

120.3, 1185

| IR (CHCI3) | v (cm~Y): 3053, 1582, 1509, 1484, 1352, 1263, 1222, 1112, 1000 |[9] |

Experimental Protocols

The following sections detail standardized laboratory methods for determining the key physical
properties of organic solids like 5-Bromoisoquinoline.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.[10] A sharp melting range
typically indicates a high degree of purity.[10] The capillary method using a melting point
apparatus is standard.[11]

Methodology:

o Sample Preparation: Ensure the 5-Bromoisoquinoline sample is completely dry and finely
powdered. Load the sample into a capillary tube (sealed at one end) to a height of 2-3 mm.
[12][13] The sample must be well-packed to avoid shrinking during heating.[12]

o Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus
(e.g., Mel-Temp).[10]

e Heating: If the approximate melting point is known (around 83-87 °C), heat the sample
rapidly to about 15-20 °C below this temperature.[12] Then, reduce the heating rate to a slow
1-2 °C per minute to ensure thermal equilibrium.[10][13]
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e Observation and Recording: Record the temperature at which the first droplet of liquid
appears (the beginning of the melting range). Continue heating slowly and record the
temperature at which the entire solid mass turns into a clear liquid (the end of the melting
range).[10][14]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Dry and powder
5-Bromoisoquinoline sample

Pack well

Load sample into
capillary tube (2-3 mm)

i

Place tube in
melting point apparatus

Heat rapidly to ~70°C

Heat slowly (1-2°C / min)

Observe melting

Record T (first liquid drop)

Record T2 (all liquid)

Report Melting Range (T1 - T2)

Place sample in
distillation flask with
boiling chips

'

Assemble distillation
apparatus

Heat flask gently

Observe vapor rising
to thermometer bulb

Record stable temperature
as boiling point

Record barometric
pressure
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Dissolve sample in
deuterated solvent
(e.g., DMSO-ds)

'

Transfer to
NMR tube

Acquire FID data

on NMR spectrometer

Process data
(Fourier Transform, Phasing,
Calibration)

Analyze Spectrum

(Chemical Shift, Integration,
Multiplicity)

Structural Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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